Pyruvylglycine

• CAS RN: 3997-91-9
• Molecular Formula: C5H7NO4
• Molecular Weight: 145.11 g/mol
• IUPAC Name: 2-(2-oxopropanoylamino)acetic acid
• InChI: InChI=1S/C5H7NO4/c1-3(7)5(10)6-2-4(8)9/h2H2,1H3,(H,6,10)(H,8,9)
• InChI Key: DPKDEFHGQHBXFJ-UHFFFAOYSA-N
• SMILES: CC(=O)C(=O)NCC(=O)O
• synonyms: pyr-gly; pyruvyl-Gly; pyruvylglycine

Description

Pyruvylglycine, also known as Pyruvylglycine, is a useful research compound. Its molecular formula is C5H7NO4 and its molecular weight is 145.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyruvylglycine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyruvylglycine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Preferably in this method of synthesis, the thionyl chloride or oxalyl chloride is added to a suspension of sodium pyruvate to yield the pyruvyl chloride to which is added the of glycine benzyl ester hydrochloride. The resulting slurry is cooled during the addition of N-methylmorpholine solution to yield a pyruvyl-glycine benzyl ester. The yielding of the pyruvyl-glycine benzyl ester occurs after warming, the addition of water, separation, washing, drying, evaporation, precipitation, filtering, and drying again. The pyruvyl-glycine benzyl ester is then charged in a hydrogen pressure vessel in a solvent and a palladium on carbon catalyst, with the hydrogen pressure being approximately 60 psi such that hydrogen is digested whereby following filtering, concentration, precipitation, filtering, and drying there is yielded pyruvyl-glycine.